4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C12H15N3O3S/c1-15-10(7-8-13-15)9-14-19(16,17)12-5-3-11(18-2)4-6-12/h3-8,14H,9H2,1-2H3
• InChI Key: KYDVDZIQFLXCEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide, also known as MPMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPMS is a sulfonamide derivative that contains a pyrazole ring and a methoxy group. It is a white crystalline solid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in the body. For example, 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide has been reported to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide has also been reported to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide in laboratory experiments is its high purity and yield. 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide. One area of interest is its potential use as an anti-inflammatory agent for the treatment of various inflammatory conditions. Another area of interest is its potential use as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide and its potential side effects.

Synthesis Methods

The synthesis of 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 2-methylpyrazole in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization or column chromatography. The yield of 4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide is usually high, and the purity can be achieved up to 99%.

Scientific Research Applications

4-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit a wide range of biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial properties.